Cas no 107885-67-6 ((3S)-azepan-3-amine)

(3S)-azepan-3-amine structure
Product Name:(3S)-azepan-3-amine
CAS No:107885-67-6
Molecular Formula:C6H14N2
Molecular Weight:114.18876
MDL:MFCD00067111
CID:842569
PubChem ID:7145038
(3S)-azepan-3-amine Properties
Names and Identifiers
-
- (S)-Azepan-3-amine
- (R)-3-Amino-Hexahydro-1H-Azepin
- 1H-Azepin-3-amine, hexahydro-, (3S)-
- BESIVANCE II
- (3S)-azepan-3-amine
- (3S)-3-Aminohexahydroazepine
- (S)-3-Aminohexahydroazepine
- (S)-Hexahydro-1H-azepin-3-amine
- S-3-Aminohomopiperidine
- (S)-3-Amino-hexahydro-1H-azepin
- 107885-67-6
- CS-0147270
- EN300-314364
- SCHEMBL1563759
- DTXSID30428011
- WJUBYASTGWKFHK-LURJTMIESA-N
- AKOS006337460
- AS-78555
- MFCD00067111
- DB-328104
- (S)-Azepan-3-ylamine
-
- MDL: MFCD00067111
- InChIKey: WJUBYASTGWKFHK-LURJTMIESA-N
- Inchi: InChI=1S/C6H14N2/c7-6-3-1-2-4-8-5-6/h6,8H,1-5,7H2/t6-/m0/s1
- SMILES: N[C@H]1CCCCNC1
Computed Properties
- Exact Mass: 114.11600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 114.116
- Heavy Atom Count: 8
- Complexity: 63.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 38A^2
Experimental Properties
- LogP: 1.11630
- PSA: 38.05000
- Refractive Index: 1.453
- Boiling Point: 181 ºC
- Flash Point: 70 ºC
- Color/Form: Colorless crystal
- Density: 0.893
(3S)-azepan-3-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD67309-500mg |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 500mg |
$63.00 | 2024-04-20 | |
Aaron | AR007W9L-100mg |
(R)-3-Amino-Hexahydro-1H-Azepin |
107885-67-6 | 97% | 100mg |
$18.00 | ||
abcr | AB530617-250 mg |
(3S)-Azepan-3-amine; . |
107885-67-6 | 250MG |
€472.80 | 2022-07-29 | ||
Alichem | A449042583-5g |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 5g |
$588.60 | 2023-09-04 | |
Ambeed | A375298-100mg |
(S)-Azepan-3-amine |
107885-67-6 | 97% | 100mg |
$21.0 | ||
Chemenu | CM300282-5g |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 5g |
$505 | ||
Enamine | EN300-314364-0.05g |
(3S)-azepan-3-amine |
107885-67-6 | 0.05g |
$311.0 | 2023-09-05 | ||
eNovation Chemicals LLC | D630191-250MG |
(3S)-azepan-3-amine |
107885-67-6 | 97% | 250MG |
$290 | 2022-06-06 | |
Fluorochem | 216371-250mg |
S)-Azepan-3-amine Hydrochloride |
107885-67-6 | 95% | 250mg |
£560.00 | 2022-03-01 | |
TRC | S290440-1g |
(3S)-Azepan-3-amine |
107885-67-6 | 1g |
$ 665.00 | 2022-06-03 |
(3S)-azepan-3-amine Related Literature
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Wentao Wang,Yuchun Han,Mingyuan Gao,Yilin Wang CrystEngComm, 2013,15, 2648-2656
-
Fan Sun,Zhao Liu,Jiawei Lin,Jun Deng,Zhongnan Guo,Wenxia Yuan RSC Adv., 2022,12, 29003-29009
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Emma E. Wyatt,Warren R. J. D. Galloway,Gemma L. Thomas,Martin Welch,Olivier Loiseleur,Alleyn T. Plowright,David R. Spring Chem. Commun., 2008, 4962-4964
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Shaofeng Chen,Rumeng Cao,Ling Xiang,Ziyi Li,Hui Chen,Jiumeng Zhang,Xuli Feng Biomater. Sci., 2023,11, 6436-6456
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Olga Konechnaya,Tomas Tejero,Orazio A. Attanasi,Stefania Santeusanio,Pedro Merino Org. Biomol. Chem., 2014,12, 8888-8901
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Yilin Ge,Hongye Bai,Chunfa Li,Peng Guan,Linlan Wu,Dongbo Xu,Yuanzhi Hong,Weiqiang Fan,Weidong Shi New J. Chem., 2017,41, 3460-3465
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9. Back cover
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Christoph Vannahme,Florian Maier-Flaig,Uli Lemmer,Anders Kristensen Lab Chip, 2013,13, 2675-2678
Recommended suppliers
Amadis Chemical Company Limited
(CAS:107885-67-6)(3S)-azepan-3-amine

Purity:99%/99%
Quantity:25g/50g
Price($):1213.0/3463.0